Cas no 2229107-49-5 (4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine)

• Product Name: 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine
• CAS No: 2229107-49-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5748831
• PubChem ID: 165673916
• Update Time: 2025-05-24

4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2229107-49-5
• 4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidine
• EN300-1833661
• 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine

• Inchi： 1S/C10H16N2O/c1-8-10(7-12-13-8)6-9-2-4-11-5-3-9/h7,9,11H,2-6H2,1H3
• InChI Key： FNMNASKXZMLDKA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)CC1CCNCC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.1Ų

Additional information on 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine

4-(5-Methyl-1,2-Oxazol-4-yl)methylpiperidine: A Comprehensive Overview

The compound 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine, with CAS number 2229107-49-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted oxazole moiety. The oxazole group, specifically the 5-methyl derivative, adds complexity to the molecule's electronic properties and enhances its potential for various applications.

The synthesis of 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine involves a series of well-established organic reactions. The piperidine ring is typically synthesized via a Gabriel synthesis or through the cyclization of an amino alcohol. The oxazole moiety is introduced via a condensation reaction between an aldehyde and an amine, followed by cyclization under acidic conditions. This multi-step synthesis highlights the importance of controlling reaction conditions to achieve high yields and purity.

Recent studies have explored the biological activity of 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine, particularly in the context of its potential as a drug candidate. Researchers have reported that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that the compound could be a lead molecule for further optimization in drug discovery programs targeting Alzheimer's disease and related conditions.

In addition to its biological applications, 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers and thin-film transistors. Recent advancements in this area have demonstrated that incorporating such heterocyclic moieties into polymer backbones can significantly enhance charge transport properties.

The structural versatility of 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine also makes it an attractive substrate for further chemical modifications. For instance, researchers have explored the substitution of the methyl group on the oxazole ring with other functional groups to investigate their impact on biological activity and electronic properties. These studies have provided valuable insights into the structure-property relationships of this class of compounds.

From a synthetic perspective, 4-(5-methyl-1,2-oxazol-4-yl)methylpiperidine serves as a valuable building block for constructing more complex molecules. Its ability to undergo various functional group transformations makes it an ideal starting material for exploring novel chemical reactions and designing new drug candidates.

In conclusion, 4-(5-methyl-1,2-Oxazol-4-Yl)MethylPiperidine is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodology and biological applications, positions it as an important molecule for future research and development.